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Compound of Interest

Compound Name: (+/-)-J 113397

Cat. No.: B1145597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

(+/-)-J 113397, a potent and selective non-peptidyl opioid receptor-like 1 (ORL1) antagonist.

Adherence to these procedures is vital to ensure personnel safety and maintain a secure

laboratory environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against accidental exposure. Given

that (+/-)-J 113397 is a potent synthetic compound, likely handled as a powder, a

comprehensive PPE strategy is mandatory.

Recommended PPE for Handling (+/-)-J 113397
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Activity Required PPE Rationale

Weighing and Aliquoting (Dry

Powder)

- Full-face respirator with P100

(or N100) particulate filters-

Chemical-resistant disposable

gown or lab coat- Double-

layered nitrile gloves- Safety

goggles (if not using a full-face

respirator)- Shoe covers

- Prevents inhalation of

aerosolized powder.- Protects

skin and clothing from

contamination.- Minimizes the

risk of dermal exposure.-

Provides eye protection from

airborne particles.- Prevents

tracking of contaminants

outside the work area.

Solution Preparation

- NIOSH-approved respirator

with organic vapor cartridges

and P100 filters- Chemical-

resistant disposable gown or

lab coat- Double-layered nitrile

gloves- Chemical splash

goggles

- Protects against inhalation of

both powder and solvent

vapors.- Protects skin and

clothing from splashes.-

Prevents dermal exposure to

the compound and solvents.-

Essential for protecting eyes

from chemical splashes.

In Vitro/In Vivo Administration
- Lab coat- Nitrile gloves-

Safety glasses

- Basic protection against

accidental splashes or

contact.- Prevents direct skin

contact.- Standard eye

protection for laboratory work.

Operational Plan: Safe Handling Procedures
A systematic approach to handling (+/-)-J 113397 is critical to minimize exposure risk. The

following workflow outlines the key steps from receiving to disposal.
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Safe Handling Workflow for (+/-)-J 113397
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Caption: Workflow for the safe handling of (+/-)-J 113397.
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Step-by-Step Handling Protocol:

Receiving and Storage: Upon receipt, inspect the container for any damage. Store the

compound in a cool, dry, and well-ventilated area, away from incompatible materials.

Recommended storage is to desiccate at room temperature.[1]

Designated Handling Area: All handling of powdered (+/-)-J 113397 should be conducted in a

designated area, such as a chemical fume hood or a powder containment hood, to prevent

contamination of the general laboratory space.

Weighing and Solution Preparation:

Perform these tasks within a certified chemical fume hood or a balance enclosure with

appropriate ventilation.

Use dedicated utensils (spatulas, weigh boats).

When preparing solutions, add the solvent to the pre-weighed compound slowly to avoid

splashing. (+/-)-J 113397 is soluble in DMSO and ethanol.

Decontamination:

All surfaces and equipment that come into contact with the compound should be

decontaminated.

A suitable decontamination solution (e.g., 10% bleach solution followed by a rinse with

70% ethanol and then water) should be used.

Spill Management:

In case of a spill, evacuate the area and prevent entry.

For small powder spills, gently cover with an absorbent material wetted with a suitable

solvent (e.g., ethanol) to prevent aerosolization.

For liquid spills, absorb with an inert material.
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Collect all contaminated materials in a sealed, labeled container for hazardous waste

disposal.

Disposal Plan
Proper disposal of (+/-)-J 113397 and associated contaminated waste is essential to prevent

environmental contamination and accidental exposure.

Waste Stream Management

Waste Type Disposal Procedure

Unused Compound

- Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations.- Do not dispose of down the drain.

Contaminated Solid Waste(Gloves, gowns,

weigh boats, pipette tips, etc.)

- Collect in a dedicated, sealed, and clearly

labeled hazardous waste container.- The

container should be stored in a designated

satellite accumulation area.

Contaminated Liquid Waste(Solvent washes,

unused solutions)

- Collect in a sealed, properly labeled, and

chemical-resistant hazardous waste container.-

Do not mix with other solvent waste streams

unless compatibility has been confirmed.

Disposal Workflow:

Segregation: At the point of generation, segregate waste into solid and liquid streams.

Containment: Use appropriate, leak-proof, and clearly labeled containers for each waste

stream.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the chemical

name "(+/-)-J 113397".

Storage: Store waste containers in a designated satellite accumulation area away from

general lab traffic.
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Pickup: Arrange for pick-up by the institution's environmental health and safety (EHS)

department for final disposal.

By implementing these safety and handling protocols, researchers can effectively mitigate the

risks associated with the handling of the potent synthetic compound, (+/-)-J 113397, ensuring a

safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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